Cas no 38006-16-5 (2,3-Dihydro-benzo[b]cyclopenta[d]thiophen-1-one)

• Product Name: 2,3-Dihydro-benzo[b]cyclopenta[d]thiophen-1-one
• CAS No: 38006-16-5
• MF: C₁₁H₈OS
• MW: 188.245621681213
• CID: 922857
• PubChem ID: 329761860
• Update Time: 2025-09-24

2,3-Dihydro-benzo[b]cyclopenta[d]thiophen-1-one Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-benzo[b]cyclopenta[d]thiophen-1-one
• 2,3-dihydrocyclopenta[b][1]benzothiol-1-one
• 2,3-Dihydro-1H-benzo(b)cyclopenta(d)thi
• starbld0032678
• DTXSID60721906
• SCHEMBL17023616
• 2,3-Dihydro-1H-benzo[b]cyclopenta[d]thiophen-1-one
• 2,3-Dihydro-1H-benzo[b]cyclopenta[d]thiophen-1-one, 97%
• 38006-16-5

• MDL： MFCD11044861
• Inchi： 1S/C11H8OS/c12-8-5-6-10-11(8)7-3-1-2-4-9(7)13-10/h1-4H,5-6H2
• InChI Key： VUQNVBHDBXJWMA-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C(CCC1=2)=O

Computed Properties

• Exact Mass: 188.02958605g/mol
• Monoisotopic Mass: 188.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Melting Point: 140-145 °C

2,3-Dihydro-benzo[b]cyclopenta[d]thiophen-1-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes